4-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]piperazine-1-carbaldehyde

Specification

• Molecular Formula: C20H23N3O2
• Molecular Weight: 337.4 g/mol
• IUPAC Name: 4-(3-carbazol-9-yl-2-hydroxypropyl)piperazine-1-carbaldehyde
• Standard InChI: InChI=1S/C20H23N3O2/c24-15-22-11-9-21(10-12-22)13-16(25)14-23-19-7-3-1-5-17(19)18-6-2-4-8-20(18)23/h1-8,15-16,25H,9-14H2
• Standard InChI Key: PEWAINFWNZDQBS-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CC(CN2C3=CC=CC=C3C4=CC=CC=C42)O)C=O
• Canonical SMILES: C1CN(CCN1CC(CN2C3=CC=CC=C3C4=CC=CC=C42)O)C=O

Introduction

Synthesis and Reactions

The synthesis of such compounds typically involves multi-step organic synthesis techniques. Common methods might include:

• Nucleophilic Substitution: To form the piperazine-carbazole linkage.

• Reduction/Oxidation: To introduce or modify the aldehyde group.

Potential Applications

Given its structural features, 4-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]piperazine-1-carbaldehyde could be explored for:

• Medicinal Chemistry: The carbazole moiety has been associated with various pharmacological effects, suggesting potential biological activity.

• Material Science: The unique electronic properties of carbazole derivatives make them interesting for applications in materials.

Related Compounds

Several compounds share structural similarities with 4-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]piperazine-1-carbaldehyde, including:

Compound Name	Structure Features	Unique Aspects
4-(3-Carbazol-9-yl-2-hydroxy-propyl)-piperazin-1-yl	Contains a carbazole and piperazine ring	Lacks an aldehyde group; simpler structure
1-(3-Chloro-9H-carbazol-9-yl)-3-(4-(3-(3,6-dichloro-9H-carbazol-9-yl)-2-hydroxypropyl)piperazin-1-yl)propan-2-ol oxalate	Features chloro-substituted carbazole and piperazine	More complex structure with additional functional groups